(S)-(((1-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-3-hydroxypropan-2-yl)oxy)methyl)phosphonic acid

• IUPAC Name: [(2S)-1-(4-benzamido-2-oxopyrimidin-1-yl)-3-hydroxypropan-2-yl]oxymethylphosphonic acid
• InChI: InChI=1S/C15H18N3O7P/c19-9-12(25-10-26(22,23)24)8-18-7-6-13(17-15(18)21)16-14(20)11-4-2-1-3-5-11/h1-7,12,19H,8-10H2,(H2,22,23,24)(H,16,17,20,21)/t12-/m0/s1
• InChI Key: OLNRVCCBVZSXBX-LBPRGKRZSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=NC(=O)N(C=C2)CC(CO)OCP(=O)(O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)NC2=NC(=O)N(C=C2)C[C@@H](CO)OCP(=O)(O)O
• Molecular Formula: C15H18N3O7P
• DSSTOX Substance ID: DTXSID00456785
• Molecular Weight: 383.29 g/mol
• CAS RN: 132336-37-9

Description

The compound you mentioned is a complex organic molecule that contains a phosphonic acid group. Phosphonic acids are known for their structural analogy with the phosphate moiety and their coordination or supramolecular properties. They are used for their bioactive properties (drug, pro-drug), for bone targeting, for the design of supramolecular or hybrid materials, for the functionalization of surfaces, for analytical purposes, for medical imaging or as phosphoantigen.

Synthesis Analysis

The synthesis of phosphonic acids can be achieved through several methods. One of the most common methods is the dealkylation of dialkyl phosphonates under either acidic conditions (HCl) or using the McKenna procedure (a two-step reaction that makes use of bromotrimethylsilane followed by methanolysis).

Molecular Structure Analysis

The molecule of phosphonic acid possesses a tetrahedral geometry. In its pure form, it exists as colorless crystals, is slightly soluble in water, and is highly polar due to its structure.

Chemical Reactions Analysis

Phosphonates and phosphonic acids are largely employed as effective corrosion inhibitors to protect metals against corrosion in various media. Several pathways and procedures have been developed to prepare these derivatives in good yields such as Michaelis–Arbuzov reaction.

Physical And Chemical Properties Analysis

Phosphonic acid is a diprotic acid, which means it can donate two protons (H+) per molecule. It is slightly soluble in water and is highly polar due to its structure.

Mechanism of Action

The mechanism of action of phosphonic acids in biological systems often involves their ability to mimic naturally occurring biomolecules. They can interfere with biological processes, leading to various effects depending on the specific compound and biological system involved.

Safety and Hazards

Direct exposure to phosphonic acid may cause skin and eye irritation. If ingested or inhaled, it can harm the respiratory system and digestive tract. Hence, it is essential to handle this chemical compound with adequate protection and care.

Future Directions

Phosphonic acids and their derivatives have a wide range of applications in various fields, including chemistry, biology, and physics. Ongoing research is exploring their potential uses in new areas, such as the development of new drugs and materials.